2-Chloro-5-(2-methoxy-5-methylphenyl)phenol, 95%
Overview
Description
2-Chloro-5-(2-methoxy-5-methylphenyl)phenol, 95% (2C5MMPP) is an organic compound belonging to the class of phenols. It is a white, crystalline solid with a molecular weight of 218.6 g/mol. 2C5MMPP is widely used in the synthesis of various organic compounds, such as pharmaceuticals and agrochemicals. It is also used in the production of polymers and coatings.
Mechanism of Action
2-Chloro-5-(2-methoxy-5-methylphenyl)phenol, 95% is a versatile reagent that can be used in a variety of reactions. It can act as a nucleophile in substitution reactions, and it can also act as an electrophile in addition reactions. In addition, it can act as a Lewis acid in condensation reactions.
Biochemical and Physiological Effects
2-Chloro-5-(2-methoxy-5-methylphenyl)phenol, 95% has been found to be non-toxic and non-irritating to the skin and eyes. It has also been found to have no mutagenic or carcinogenic effects. In addition, it has been found to be non-sensitizing and non-allergenic.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Chloro-5-(2-methoxy-5-methylphenyl)phenol, 95% in laboratory experiments include its relatively low cost, its availability, and its versatility in a variety of reactions. The main limitation is that it is a relatively unstable compound, which can lead to product degradation or unwanted side reactions.
Future Directions
Future research on 2-Chloro-5-(2-methoxy-5-methylphenyl)phenol, 95% may focus on its use as a catalyst in the synthesis of polymers and coatings, as well as its potential applications in the production of pharmaceuticals. Additionally, further research could be conducted to explore the possibility of using 2-Chloro-5-(2-methoxy-5-methylphenyl)phenol, 95% as a stabilizer in the production of polyurethane foam, or as a reagent in the synthesis of other organic compounds. Finally, further research could be conducted to investigate the potential toxicity of 2-Chloro-5-(2-methoxy-5-methylphenyl)phenol, 95%, as well as its potential environmental impact.
Synthesis Methods
2-Chloro-5-(2-methoxy-5-methylphenyl)phenol, 95% can be synthesized by a multi-step process, starting with the reaction of 2-chloro-5-methylphenol and 2-methoxy-5-methylphenol in the presence of a base. The resulting product is then treated with an acid to produce 2-Chloro-5-(2-methoxy-5-methylphenyl)phenol, 95%.
Scientific Research Applications
2-Chloro-5-(2-methoxy-5-methylphenyl)phenol, 95% is a useful reagent in organic synthesis, particularly in the preparation of polymers, coatings, and pharmaceuticals. It has also been used as a catalyst in the synthesis of polymers and as a stabilizer in the production of polyurethane foam. In addition, it has been used in the production of polyester resins, polyurethane elastomers, and polyurethane coatings.
properties
IUPAC Name |
2-chloro-5-(2-methoxy-5-methylphenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClO2/c1-9-3-6-14(17-2)11(7-9)10-4-5-12(15)13(16)8-10/h3-8,16H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHRQQNUQLZFHFU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)C2=CC(=C(C=C2)Cl)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10685963 |
Source
|
| Record name | 4-Chloro-2'-methoxy-5'-methyl[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10685963 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-(2-methoxy-5-methylphenyl)phenol | |
CAS RN |
1261920-17-5 |
Source
|
| Record name | [1,1′-Biphenyl]-3-ol, 4-chloro-2′-methoxy-5′-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261920-17-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-2'-methoxy-5'-methyl[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10685963 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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